7-Fluoro-1-(3-methoxyphenyl)-2-(2-pyridinyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 7-fluoro-1-(3-methoxyphenyl)-2-pyridin-2-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H15FN2O4/c1-29-15-6-4-5-13(11-15)20-19-21(27)16-12-14(24)8-9-17(16)30-22(19)23(28)26(20)18-7-2-3-10-25-18/h2-12,20H,1H3
• InChI Key: SLQKAGADYXJNDX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2C3=C(C(=O)N2C4=CC=CC=N4)OC5=C(C3=O)C=C(C=C5)F
• Molecular Formula: C23H15FN2O4
• Molecular Weight: 402.4 g/mol
• CAS No.: 634569-51-0

Description

7-Fluoro-1-(3-methoxyphenyl)-2-(2-pyridinyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C23H15FN2O4 and its molecular weight is 402.4g/mol. The purity is usually 95%.
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Scientific Research Applications

Novel Synthetic Approaches and Structural Analyses

• Synthetic Methods and Structural Diversity : Research on related compounds such as "10-(4-fluorophenyl)-3,3,6,6,9-pentamethyl-3,4,6,7,9,10-hexahydroacridine-1,8(2H,5H)-dione" highlights the synthetic methods leading to structurally diverse molecules with specific crystallographic conformations. Such studies are crucial for understanding the molecular architecture and optimizing compounds for desired properties (A. Subbiah Pandi et al., 2001).

Chemical Sensing and Fluorescence

• Chemical Sensing : Derivatives bearing electron-withdrawing groups have been designed for the detection of specific ions, demonstrating significant changes in color and optical properties upon binding, making them efficient sensors for certain ions (T. Ghosh et al., 2004).
• Photophysical Properties : Studies on soluble derivatives of similar structures have explored their absorption and fluorescence spectra, indicating potential applications in optoelectronic materials and biological systems due to their photophysical properties (S. Lun̆ák et al., 2011).

Drug Discovery and Pharmacokinetics

• Drug Discovery and Evaluation : The exploration of quinazoline-2,4-diones and related structures in the context of antimicrobial and kinase inhibition activities showcases the potential of these compounds in therapeutic applications. These studies involve the synthesis, structure-activity relationship analyses, and pharmacokinetic evaluations to identify promising candidates for further drug development (N. German et al., 2008).

Material Science and Electronics

• Electron Transport Layers in Solar Cells : The synthesis of novel conjugated polyelectrolytes for applications as electron transport layers in solar cells highlights the relevance of related compounds in enhancing the efficiency of photovoltaic devices. These materials facilitate electron extraction and reduce exciton recombination, demonstrating the potential of such compounds in renewable energy technologies (Lin Hu et al., 2015).